Cas no 743456-60-2 (1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride)

1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride structure
743456-60-2 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride
CAS No:743456-60-2
MF:C12H8F6N4O3
MW:370.207343101501
CID:1767510
PubChem ID:58610072
Update Time:2025-04-21

1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, anhydride
    • [1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl] 1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
    • 743456-60-2
    • DTXSID40729485
    • 1-methyl-3-trifluoromethyl-1h-pyrazole-4-carboxylic acid-anhydride
    • SCHEMBL1122502
    • 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic anhydride
    • Inchi: 1S/C12H8F6N4O3/c1-21-3-5(7(19-21)11(13,14)15)9(23)25-10(24)6-4-22(2)20-8(6)12(16,17)18/h3-4H,1-2H3
    • InChI Key: YLJMTLRJVDETGX-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC(C2=CN(C)N=C2C(F)(F)F)=O)=CN(C)N=1)(F)F

Computed Properties

  • Exact Mass: 370.05005910g/mol
  • Monoisotopic Mass: 370.05005910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79Ų
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